Cas no 1261636-70-7 (Methyl 7-hydroxyquinoline-8-carboxylate)

• Product Name: Methyl 7-hydroxyquinoline-8-carboxylate
• CAS No: 1261636-70-7
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4822362
• Update Time: 2025-10-30

Methyl 7-hydroxyquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-hydroxyquinoline-8-carboxylate
• Methyl 7-hydroxyquinoline-8-carboxylate

• Inchi： 1S/C11H9NO3/c1-15-11(14)9-8(13)5-4-7-3-2-6-12-10(7)9/h2-6,13H,1H3
• InChI Key： MCTIRRHREAOHRI-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC=CN=C2C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4

Additional information on Methyl 7-hydroxyquinoline-8-carboxylate

Methyl 7-hydroxyquinoline-8-carboxylate (CAS No. 1261636-70-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 7-hydroxyquinoline-8-carboxylate, identified by its unique chemical identifier CAS No. 1261636-70-7, represents a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its structural framework of a quinoline core modified with hydroxyl and carboxylate functional groups, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development.

The molecular structure of Methyl 7-hydroxyquinoline-8-carboxylate consists of a fused benzene and pyridine ring system, with a hydroxyl group (-OH) at the 7-position and a carboxylate group (-COOCH₃) at the 8-position. This specific arrangement imparts unique chemical properties that make it a valuable intermediate in synthesizing various pharmacologically active molecules. The presence of both hydroxyl and ester functionalities allows for further derivatization, enabling researchers to tailor its properties for specific applications.

In recent years, the compound has been extensively studied for its potential in developing novel therapeutic agents. One of the most promising areas of research involves its application in anticancer therapies. Studies have demonstrated that derivatives of quinoline, including Methyl 7-hydroxyquinoline-8-carboxylate, can exhibit potent inhibitory effects on various cancer cell lines by interfering with key cellular pathways involved in tumor growth and progression. For instance, research has highlighted its ability to induce apoptosis in certain leukemia cell lines by modulating the expression of critical proteins such as Bcl-2 and caspase-3.

Furthermore, the compound has shown promise in the field of antimicrobial research. The hydroxyl and carboxylate groups contribute to its ability to disrupt bacterial cell membranes, leading to increased permeability and subsequent cell death. This makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial strains. Recent studies have also explored its efficacy against Gram-negative bacteria, which are particularly challenging to treat due to their robust outer membrane structures.

The role of Methyl 7-hydroxyquinoline-8-carboxylate as a building block in drug synthesis cannot be overstated. Its structural versatility allows for the creation of a wide array of derivatives with tailored pharmacological properties. For example, modifications at the 7-position can enhance binding affinity to specific biological targets, while alterations at the 8-position can influence metabolic stability and bioavailability. These characteristics make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent advancements in computational chemistry have further accelerated the exploration of Methyl 7-hydroxyquinoline-8-carboxylate derivatives. Molecular modeling techniques enable researchers to predict the binding interactions between this compound and biological targets with high accuracy. This approach has been instrumental in identifying lead compounds for further optimization, significantly reducing the time and cost associated with traditional high-throughput screening methods.

The compound's potential extends beyond oncology and antimicrobial applications. It has also been investigated for its neuroprotective properties, with some studies suggesting that derivatives of quinoline can mitigate neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of these compounds to cross the blood-brain barrier makes them particularly attractive for treating central nervous system disorders.

In conclusion, Methyl 7-hydroxyquinoline-8-carboxylate (CAS No. 1261636-70-7) stands as a cornerstone in modern chemical and pharmaceutical research. Its unique structural features and diverse functional groups make it a versatile intermediate for synthesizing novel therapeutic agents with broad applications in medicine. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly pivotal role in addressing some of the most pressing challenges in healthcare today.